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Compound of Interest

Compound Name: Benzene-1,3,5-tricarbonitrile

Cat. No.: B079428 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Benzene-1,3,5-tricarbonitrile.

The following procedures are designed to ensure a safe laboratory environment.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₉H₃N₃ [1][2][3]

Molecular Weight 153.14 g/mol [1][2]

Appearance
White to light yellow powder or

crystal
[3]

Melting Point 261-263 °C [4]

Boiling Point 256.2 ± 20.0 °C at 760 mmHg [4]

Purity ≥97% [2][4]

Storage Temperature Room temperature [2][4]
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Benzene-1,3,5-tricarbonitrile is a hazardous substance that is toxic if swallowed, in contact

with skin, or inhaled, and causes skin and eye irritation.[1][4] Strict adherence to safety

protocols is mandatory.

Hazard GHS Classification
Recommended Personal
Protective Equipment

Acute Toxicity (Oral) Danger

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[5][6]

Acute Toxicity (Dermal) Danger

Wear protective gloves and

clothing that cannot be

permeated or degraded by the

substance.[6][7]

Acute Toxicity (Inhalation) Danger

Use only outdoors or in a well-

ventilated area.[8] If ventilation

is inadequate, wear a

NIOSH/MSHA approved

respirator with an appropriate

filter.[5][9]

Skin Corrosion/Irritation Warning

Wear protective gloves.

Preventive skin protection like

barrier creams is

recommended.[5]

Serious Eye Damage/Irritation Warning

Wear eye and face protection,

such as safety glasses with

side-shields or goggles.[5][9]

Standard Operating Procedure for Handling
This workflow outlines the essential steps for safely handling Benzene-1,3,5-tricarbonitrile in

a laboratory setting.
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Standard Operating Procedure for Benzene-1,3,5-tricarbonitrile Handling

Preparation

Don PPE
(Gloves, Lab Coat, Eye Protection)

Chemical Handling
(Weighing, Transferring in Ventilated Hood)

Experimental Procedure

Decontamination
(Clean work area, remove PPE)

Waste Disposal
(Dispose of waste in designated, labeled containers)

Documentation
(Record experiment details)

Click to download full resolution via product page

Caption: Workflow for routine handling of Benzene-1,3,5-tricarbonitrile.

Emergency Procedures: Chemical Spill
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Immediate and appropriate response to a spill is critical to prevent exposure and

contamination.

Benzene-1,3,5-tricarbonitrile Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Respirator, gloves, etc.)

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Collect material into a sealed container)

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page
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Caption: Step-by-step response plan for a Benzene-1,3,5-tricarbonitrile spill.

Detailed Protocols
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[6][8] If breathing is

irregular or stops, provide artificial respiration.[5]

Seek immediate medical attention.[6]

Skin Contact

Immediately take off all contaminated clothing.

[6] Wash the skin with plenty of soap and water.

[6] Seek immediate medical attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.

[6][8] Remove contact lenses if present and

easy to do.[6][8] Continue rinsing for at least 10

minutes.[5] Seek immediate medical attention.

[6]

Ingestion

Rinse mouth with water (only if the person is

conscious).[5] Do NOT induce vomiting.[5][6]

Seek immediate medical attention.[6]

Storage and Disposal
Storage:

Store in a well-ventilated place and keep the container tightly closed.[5][8]

Store locked up.[6][8]

Keep away from food, drink, and animal feed.[5]

Store in the original container.[6]

Disposal:
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[6][8]

Do not empty into drains.[5][9]

Contaminated packaging should be handled in the same way as the substance itself.[5]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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